2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxy-S-[4-(1H-pyrazol-1-yl)phenyl]ethane-1-sulfonamido

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C19H17N3O5S/c23-19(15-8-12-26-13-15,18-3-1-11-27-18)14-21-28(24,25)17-6-4-16(5-7-17)22-10-2-9-20-22/h1-13,21,23H,14H2
• InChI Key: PSNAKVAKDCDRQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC=C(C=C2)S(=O)(=O)NCC(C3=COC=C3)(C4=CC=CO4)O
• Molecular Formula: C19H17N3O5S
• Molecular Weight: 399.4 g/mol
• CAS No.: 2097891-17-1

Description

2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxy-S-[4-(1H-pyrazol-1-yl)phenyl]ethane-1-sulfonamido is a useful research compound. Its molecular formula is C19H17N3O5S and its molecular weight is 399.42. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Copper/Silver-Mediated Cascade Reactions : An efficient method for constructing 2-sulfonylbenzo[b]furans from readily available trans-2-hydroxycinnamic acids and sodium sulfinates using a CuCl2·2H2O/AgTFA system is highlighted. This protocol allows for a one-step synthesis through a protodecarboxylation/C-S bond formation/C-O bond formation cascade, showcasing the compound's potential in synthetic organic chemistry (Hongshuang Li & Gang Liu, 2014).

Biological Applications

Antimicrobial and Anti-inflammatory Potential : Research on similar compounds, such as pyrazole-based sulfonamides, has shown promising antibacterial, antifungal, and anti-inflammatory activities. This suggests potential applications in developing new therapeutic agents. For instance, novel pyrazolopyrimidines with sulfonamide groups demonstrated significant antimicrobial activity, indicating the potential of furan and pyrazole derivatives in antimicrobial drug development (Amani M. R. Alsaedi, T. Farghaly, & M. Shaaban, 2019).

Material Science and Catalysis

Catalytic Applications : Studies on similar structures have been conducted to explore their use in catalysis, such as palladium-catalyzed cross-coupling reactions. These studies reveal the compound's potential in facilitating the synthesis of complex organic molecules, potentially contributing to advancements in material science and organic synthesis (Zongjun Qiao, Jianpeng Wei, & Xuefeng Jiang, 2014).